N-(3-iodophenyl)-2,4-dimethoxybenzamide

• Molecular Formula: C15H14INO3
• Molecular Weight: 383.18 g/mol
• IUPAC Name: N-(3-iodophenyl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C15H14INO3/c1-19-12-6-7-13(14(9-12)20-2)15(18)17-11-5-3-4-10(16)8-11/h3-9H,1-2H3,(H,17,18)
• InChI Key: HOTHSADJGJUYKJ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC(=CC=C2)I)OC

Description

N-(3-Iodophenyl)-2,4-dimethoxybenzamide is a benzamide derivative characterized by a 2,4-dimethoxybenzoyl group attached to a meta-iodophenylamine moiety.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares N-(3-iodophenyl)-2,4-dimethoxybenzamide with structurally related benzamides, focusing on substituent effects, synthesis, and biological activity.

Structural Variations and Physicochemical Properties

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	Key Properties	Evidence Source
N-(3-Iodophenyl)-2,4-dimethoxybenzamide	3-iodophenyl, 2,4-dimethoxy	C15H14INO3	383.18 g/mol	High steric bulk, halogen bonding potential
N-(4-(1H-Benzimidazol-2-yl)phenyl)-2,4-dimethoxybenzamide	Benzimidazole, 2,4-dimethoxy	C22H19N3O3	373.41 g/mol	Enhanced π-π interactions, rigid structure
N-(2-sec-Butylphenyl)-2,4-dimethoxybenzamide	2-sec-butylphenyl, 2,4-dimethoxy	C19H23NO3	313.39 g/mol	Increased lipophilicity
N-(6-Bromo-3-ethylbenzothiazol-2-ylidene)-2,4-dimethoxybenzamide	Benzothiazole, bromo, ethyl, 2,4-dimethoxy	C18H17BrN2O3S	421.30 g/mol	Planar heterocyclic system, potential kinase inhibition
N-(2-Aminoethyl)-N-(4-chlorophenyl)-2,4-dimethoxybenzamide (39)	4-chlorophenyl, aminoethyl, 2,4-dimethoxy	C17H18ClN2O3	335.79 g/mol	Improved solubility (hydrochloride salt)

Key Observations:

• Iodine vs.
• Heterocyclic vs. Alkyl Substituents: Benzimidazole () and benzothiazole () derivatives exhibit rigid, planar structures favoring interactions with aromatic residues in enzymes or receptors. In contrast, alkyl groups (e.g., sec-butyl in ) enhance lipophilicity, improving membrane permeability .
• Aminoethyl Modification: The aminoethyl group in compound 39 () introduces a basic nitrogen, improving water solubility as a hydrochloride salt, which is critical for in vivo efficacy .